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Compound of Interest

Compound Name: (R)-(+)-Citronellal

Cat. No.: B126539 Get Quote

Essential Safety and Handling Guide for (R)-(+)-
Citronellal
(R)-(+)-Citronellal, a key component in various research and development applications,

requires careful handling to ensure personnel safety and operational integrity. This guide

provides immediate, essential information on personal protective equipment, handling

protocols, and disposal plans for researchers, scientists, and drug development professionals.

Physicochemical and Safety Data
A summary of key quantitative data for (R)-(+)-Citronellal is presented below for easy

reference.
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Property Value Reference

Molecular Formula C₁₀H₁₈O [1]

Appearance
Colorless to slightly yellow

liquid
[1]

Odor Strong, lemon-like [1]

Density 0.853 g/cm³ at 20 °C [1]

Flash Point 74 °C (165 °F) - closed cup [1]

Boiling Point 205 °C [1]

Solubility Slightly soluble in water [1]

Stability
Stable under recommended

storage conditions
[1][2]

LD50 Oral (Rat) 2,420 mg/kg [2]

LD50 Dermal (Rabbit) 2,500 - 5,000 mg/kg [2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The

following PPE is mandatory when handling (R)-(+)-Citronellal:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][4]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Gloves must be

inspected before use and disposed of properly after.[2][3]

Body Protection: A complete chemical-resistant suit or a lab coat with an apron should be

worn.[2][3] The type of protective equipment must be selected based on the concentration

and amount of the dangerous substance at the specific workplace.[2]

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,

use a suitable respirator.[5]
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

Operational Plans
Handling Protocol
Adherence to a strict handling protocol is essential for the safe use of (R)-(+)-Citronellal in a

laboratory setting.

Step 1: Preparation

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2]

Assemble all necessary equipment and materials, including the required PPE, before

handling the chemical.
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Locate the nearest emergency eyewash station and safety shower.[4]

Step 2: Handling

Don the appropriate PPE as outlined above.

Avoid contact with skin and eyes.[2] Avoid inhalation of vapor or mist.[2]

Keep the container tightly closed when not in use.[2]

Take measures to prevent the buildup of electrostatic charge.[2] Keep away from sources of

ignition as it is a combustible liquid.[2][3]

Step 3: Post-Handling

Wash hands thoroughly with soap and water after handling.[2]

Remove and wash contaminated clothing before reuse.[6]

Clean the work area and any equipment used.

Storage Plan
Proper storage is crucial to maintain the stability and integrity of (R)-(+)-Citronellal.

Conditions: Store in a cool, dry, and well-ventilated place.[2]

Container: Keep the container tightly closed.[2] Containers that have been opened must be

carefully resealed and kept upright to prevent leakage.[1][2]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

Ignition Sources: Store away from heat, sparks, and open flames.[2]

Disposal Plan
The disposal of (R)-(+)-Citronellal and its contaminated waste must be conducted in

accordance with local, state, and federal regulations.
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Waste Collection

Collect surplus and non-recyclable solutions in a suitable, closed container labeled for

chemical waste.[2]

Contaminated materials, such as gloves, absorbent pads, and empty containers, should also

be collected in a designated hazardous waste container.

Disposal Method

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

Do not let the product enter drains, as it is toxic to aquatic life with long-lasting effects.[2]

Emergency Response: Spill Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Step 1: Immediate Actions

Alert Personnel: Immediately alert others in the vicinity and evacuate the area if necessary.

[7]

Remove Ignition Sources: If the material is flammable and it is safe to do so, remove all

sources of ignition.[2]

Ventilate: Ensure adequate ventilation.[2]

Step 2: Assess the Spill

Identify the Substance: Confirm the spilled material is (R)-(+)-Citronellal.

Determine the Size: Assess the volume of the spill to determine if it can be managed by

laboratory personnel or requires an emergency response team.
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Step 3: Containment and Cleanup

Don PPE: Put on the appropriate personal protective equipment before attempting to clean

the spill.[7]

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[8]

Prevent the spill from entering drains.[2]

Absorb: Cover the spill with the absorbent material, working from the outside in to prevent

spreading.[9]

Collect: Once absorbed, carefully scoop the material into a suitable, closed container for

hazardous waste disposal.[2]

Step 4: Decontamination and Reporting

Decontaminate: Clean the spill area with a detergent and water.

Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.[2]

Report: Report the incident to the appropriate laboratory supervisor or safety officer.
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Figure 2: Emergency Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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